Cas no 2167597-18-2 (6,6,6-trifluorohex-1-yne)

• Product Name: 6,6,6-trifluorohex-1-yne
• CAS No: 2167597-18-2
• MF: C₆H₇F₃
• MW: 136.114992380142
• CID: 6217314
• PubChem ID: 91251112
• Update Time: 2025-10-20

6,6,6-trifluorohex-1-yne Chemical and Physical Properties

Names and Identifiers

• 6,6,6-trifluorohex-1-yne
• EN300-1604661
• 2167597-18-2
• SCHEMBL20889214
• ZLLRQJBWPWMPSE-UHFFFAOYSA-N

• Inchi： 1S/C6H7F3/c1-2-3-4-5-6(7,8)9/h1H,3-5H2
• InChI Key： ZLLRQJBWPWMPSE-UHFFFAOYSA-N
• SMILES： FC(CCCC#C)(F)F

Computed Properties

• Exact Mass: 136.04998471g/mol
• Monoisotopic Mass: 136.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 6,6,6-trifluorohex-1-yne

Introduction to 6,6,6-Trifluorohex-1-yne (CAS No. 2167597-18-2)

6,6,6-Trifluorohex-1-yne (CAS No. 2167597-18-2) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its distinctive trifluoromethyl group and terminal alkyne functionality, which endow it with a range of valuable properties and potential applications.

The chemical structure of 6,6,6-trifluorohex-1-yne consists of a hexyl chain with three fluorine atoms attached to the terminal carbon and an alkyne group at the other end. The trifluoromethyl group imparts exceptional stability and low reactivity, while the alkyne functionality offers a wide array of synthetic opportunities. These features make 6,6,6-trifluorohex-1-yne an attractive building block for various chemical transformations and material synthesis.

In recent years, the interest in fluorinated compounds has surged due to their unique physical and chemical properties. Fluorine atoms can significantly alter the electronic and steric properties of organic molecules, leading to enhanced solubility, thermal stability, and biological activity. 6,6,6-Trifluorohex-1-yne is no exception; its trifluoromethyl group enhances its hydrophobicity and lipophilicity, making it particularly useful in the development of advanced materials and pharmaceuticals.

The alkyne functionality in 6,6,6-trifluorohex-1-yne is highly reactive and can undergo a variety of reactions such as click chemistry, Sonogashira coupling, and cycloaddition reactions. These reactions are widely used in the synthesis of complex organic molecules and polymers. For instance, click chemistry involving the alkyne group can be used to create conjugates with biomolecules for targeted drug delivery systems or to functionalize surfaces for biomedical applications.

In the context of materials science, 6,6,6-trifluorohex-1-yne has been explored for its potential in developing novel functional materials. The combination of fluorine's low surface energy and the reactivity of the alkyne group allows for the creation of coatings with superior non-wetting properties. Such coatings have applications in anti-fouling surfaces for marine environments and self-cleaning surfaces for architectural use.

In pharmaceutical research, fluorinated compounds like 6,6,6-trifluorohex-1-yne are increasingly being investigated for their potential therapeutic benefits. The introduction of fluorine atoms can improve the pharmacokinetic properties of drugs by enhancing their metabolic stability and bioavailability. Additionally, the presence of an alkyne group provides a handle for further functionalization through post-synthetic modifications. This dual functionality makes 6,6,6-trifluorohex-1-yne a valuable intermediate in drug discovery and development.

The synthesis of 6,6,6-trifluorohex-1-yne typically involves several steps to introduce both the trifluoromethyl group and the alkyne functionality. One common approach is to start with a suitable hexyl halide or alcohol and then perform a series of reactions such as nucleophilic substitution to introduce the trifluoromethyl group followed by dehydrohalogenation or dehydrogenation to form the alkyne. Advances in synthetic methods have made it possible to produce this compound with high purity and yield.

The safety profile of 6,6,6-trifluorohex-1-yne is an important consideration in its handling and application. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during its use due to its reactivity with certain chemicals and potential health effects associated with inhalation or skin contact. It is recommended to handle this compound in well-ventilated areas and use appropriate personal protective equipment (PPE).

In conclusion, 6,6,6-Trifluorohex-1-yne (CAS No. 2167597-18-2